Cas no 473416-91-0 (5-Bromo-2,4-difluorobenzaldehyde)

• Product Name: 5-Bromo-2,4-difluorobenzaldehyde
• CAS No: 473416-91-0
• MF: C₇H₃BrF₂O
• MW: 220.998928308487
• MDL: MFCD09842439
• CID: 1086068
• PubChem ID: 22260769
• Update Time: 2025-06-23

5-Bromo-2,4-difluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2,4-difluorobenzaldehyde
• 5-BROMO-2,4-DIFLUORO-BENZALDEHYDE
• BENZALDEHYDE, 5-BROMO-2,4-DIFLUORO
• AK105580
• UFNBTKFAPDUBCY-UHFFFAOYSA-N
• Benzaldehyde, 5-bromo-2,4-difluoro-
• PC52118
• FCH1324415
• AX8280959
• V6085
• DS-3365
• 473416-91-0
• SY108866
• SCHEMBL933374
• EN300-212921
• A872182
• DB-070792
• AMY6274
• CS-W005959
• Z1269243567
• DTXSID40624022
• AKOS022173692
• MFCD09842439

• MDL： MFCD09842439
• Inchi： 1S/C7H3BrF2O/c8-5-1-4(3-11)6(9)2-7(5)10/h1-3H
• InChI Key： UFNBTKFAPDUBCY-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(C=O)=C1)F)F

Computed Properties

• Exact Mass: 219.93400
• Monoisotopic Mass: 219.93353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 2.3

Experimental Properties

• Boiling Point: 229.4±35.0°C at 760 mmHg
• PSA: 17.07000
• LogP: 2.53980

5-Bromo-2,4-difluorobenzaldehyde Security Information

• Hazard Statement： H302
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 5-Bromo-2,4-difluorobenzaldehyde

5-Bromo-2,4-difluorobenzaldehyde (CAS No. 473416-91-0): A Comprehensive Overview

5-Bromo-2,4-difluorobenzaldehyde (CAS No. 473416-91-0) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structural features, including a bromine atom and two fluorine atoms substituted on a benzaldehyde framework. These functional groups endow the molecule with a range of chemical properties that make it an attractive building block for various applications.

The chemical structure of 5-Bromo-2,4-difluorobenzaldehyde can be represented as C₈H₄BrF₂O. The presence of the bromine and fluorine atoms significantly influences the compound's reactivity and electronic properties. The bromine atom, being a good leaving group, facilitates various substitution reactions, while the fluorine atoms impart strong electron-withdrawing effects, enhancing the compound's electrophilicity and reactivity towards nucleophiles.

In recent years, 5-Bromo-2,4-difluorobenzaldehyde has been extensively studied for its potential applications in drug discovery and development. One notable area of research involves its use as an intermediate in the synthesis of bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry (2023) reported the successful synthesis of several novel antitumor agents using 5-Bromo-2,4-difluorobenzaldehyde as a key starting material. The resulting compounds exhibited potent cytotoxic activity against various cancer cell lines, highlighting the compound's utility in pharmaceutical research.

Beyond its applications in medicinal chemistry, 5-Bromo-2,4-difluorobenzaldehyde has also found use in materials science. Its unique electronic properties make it an excellent candidate for the development of functional materials such as organic semiconductors and optoelectronic devices. A recent study published in Advanced Materials (2023) demonstrated the synthesis of high-performance organic field-effect transistors (OFETs) using derivatives of 5-Bromo-2,4-difluorobenzaldehyde. The resulting devices exhibited excellent charge transport properties and stability, making them promising candidates for next-generation electronic devices.

The synthetic accessibility of 5-Bromo-2,4-difluorobenzaldehyde is another factor contributing to its widespread use in research and development. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One common method involves the bromination and fluorination of 2,4-difluorobenzaldehyde using appropriate reagents under controlled conditions. This synthetic flexibility allows researchers to tailor the production process to meet specific requirements and scale up production as needed.

In addition to its chemical properties and synthetic accessibility, the safety profile of 5-Bromo-2,4-difluorobenzaldehyde is an important consideration for its practical applications. While it is not classified as a hazardous material under current regulations, proper handling and storage practices are recommended to ensure safety in laboratory settings. Researchers should adhere to standard laboratory safety protocols when working with this compound to minimize potential risks.

The future prospects for 5-Bromo-2,4-difluorobenzaldehyde are promising. Ongoing research continues to explore new applications and derivatives of this compound across various fields. For example, recent advancements in computational chemistry have enabled more accurate predictions of the compound's behavior in different environments, facilitating the design of more efficient synthetic pathways and novel materials.

In conclusion, 5-Bromo-2,4-difluorobenzaldehyde (CAS No. 473416-91-0) is a multifaceted organic compound with significant potential in medicinal chemistry and materials science. Its unique structural features and chemical properties make it an invaluable tool for researchers seeking to develop new bioactive molecules and functional materials. As research in these areas continues to advance, the importance of compounds like 5-Bromo-2,4-difluorobenzaldehyde is likely to grow further.